2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID
Catalog No.
S6630783
CAS No.
1049677-18-0
M.F
C13H29O7P
M. Wt
328.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1049677-18-0
Product Name
2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID
IUPAC Name
6-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]hexylphosphonic acid
Molecular Formula
C13H29O7P
Molecular Weight
328.34 g/mol
InChI
InChI=1S/C13H29O7P/c1-17-7-8-19-11-12-20-10-9-18-6-4-2-3-5-13-21(14,15)16/h2-13H2,1H3,(H2,14,15,16)
InChI Key
CTXUIHUMASKPBR-UHFFFAOYSA-N
SMILES
COCCOCCOCCOCCCCCCP(=O)(O)O
Canonical SMILES
COCCOCCOCCOCCCCCCP(=O)(O)O
The exact mass of the compound (6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)phosphonic acid, 95% is 328.16509026 g/mol and the complexity rating of the compound is 257. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
-0.8
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
2
Exact Mass
328.16509026 g/mol
Monoisotopic Mass
328.16509026 g/mol
Heavy Atom Count
21
Dates
Last modified: 11-23-2023
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